Cas no 54247-05-1 (1,3-Dinitrobenzene-d4)

1,3-Dinitrobenzene-d4 structure
1,3-Dinitrobenzene-d4 structure
Product Name:1,3-Dinitrobenzene-d4
CAS No:54247-05-1
MF:C6H4N2O4
MW:172.131608009338
CID:371994
PubChem ID:185765
Update Time:2025-04-19

1,3-Dinitrobenzene-d4 Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,3,5-d4,4,6-dinitro-
    • 1,3-DINITROBENZENE, [D4]
    • 1,2,3,5-tetradeuterio-4,6-dinitro-benzene
    • 1,2,3,5-Tetradeuterio-4,6-dinitro-benzol
    • 1,3-dinitro(2h4)benzene
    • 1,3-Dinitrobenzene-d4
    • 389366_ALDRICH
    • AC1L4HHA
    • AR-1B7076
    • I01-16847
    • KST-1B6433
    • 1,3-Dinitro(~2~H_4_)benzene
    • AKOS015889100
    • 1,3-Dinitrobenzene-d4, 98 atom % D
    • D98258
    • 1,3-Dinitrobenzene D4
    • DTXSID50969234
    • m-Dinitrobenzene-d4
    • 54247-05-1
    • 1,2,3,5-tetradeuterio-4,6-dinitrobenzene
    • Benzene-1,2,3,5-d4, 4,6-dinitro-
    • Benzene-1,2,3,5-d4, 4,6-dinitro-; Benzene-1,2,3,5-d4, dinitro- (6CI); 4,6-Dinitrobenzene-1,2,3,5-d4; m-Dinitrobenzene-d4; 1,3-Dinitrobenzene D4
    • 1,3-Dinitrobenzene (D4, 98%)
    • Inchi: 1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H/i1D,2D,3D,4D
    • InChI Key: WDCYWAQPCXBPJA-RHQRLBAQSA-N
    • SMILES: [O-][N+](C1C([2H])=C([2H])C([2H])=C(C=1[2H])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 172.042
  • Monoisotopic Mass: 172.042
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 88-90 °C(lit.)
  • Boiling Point: 297 °C(lit.)
  • Flash Point: 150℃
  • Refractive Index: 1.612
  • Vapor Pressure: No data available
  • Solubility: Not available

1,3-Dinitrobenzene-d4 Security Information

1,3-Dinitrobenzene-d4 Pricemore >>

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